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Compound of Interest

Compound Name: 1(or 2)-(2-Ethylhexyl) trimellitate

Cat. No.: B1266294 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

plasticizers is a critical factor in ensuring the performance, stability, and safety of a wide range

of polymer-based products. Among the various classes of plasticizers, trimellitates have

garnered significant attention for their excellent high-temperature performance, low volatility,

and superior resistance to migration. This guide provides an objective comparison of different

trimellitate plasticizers, supported by experimental data and detailed methodologies to aid in

informed material selection.

Trimellitate plasticizers are esters of trimellitic acid (1,2,4-benzenetricarboxylic acid) and are

characterized by their high molecular weight and thermal stability.[1] They are frequently

employed in demanding applications such as automotive interiors, wire and cable insulation,

and medical devices where durability and permanence are paramount.[2][3] This guide will

focus on a comparative evaluation of commonly used trimellitate plasticizers, including Trioctyl

Trimellitate (TOTM) and Triisononyl Trimellitate (TINTM), as well as the performance

differences between linear and branched chain trimellitates.

Key Performance Indicators and Comparative Data
The performance of a plasticizer is evaluated based on several key parameters that dictate its

suitability for specific applications. These include plasticizing efficiency, volatility, migration

resistance, thermal stability, and electrical properties. The following tables summarize the

available quantitative data for different trimellitate plasticizers.
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General Properties
Property

Trioctyl Trimellitate
(TOTM)

Triisononyl
Trimellitate (TINTM)

Test Method

Molecular Formula C₃₃H₅₄O₆ C₃₆H₆₀O₆ -

CAS Number 3319-31-1 53894-23-8 -

Appearance
Colorless, transparent

oily liquid
- Visual

Ester Content (%) ≥ 99.0 - Titration

Acidity (mg KOH/g) ≤ 0.20 - Titration

Density (20°C, g/cm³) 0.988 ± 0.003 - Hydrometer

Refractive Index

(25°C)
1.4485 - Refractometer

Flash Point (°C) ≥ 245 - Cleveland Open Cup

Boiling Point (°C at

3mmHg)
283 - Distillation

Viscosity (20°C, cP) 100-300 - Viscometer

Data sourced from[1][3]
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Performance
Metric

Trioctyl
Trimellitate
(TOTM)

Triisononyl
Trimellitate
(TINTM)

Linear vs.
Branched
Trimellitates

Key Benefits

Volatility Extremely Low Extremely Low

Linear

trimellitates

generally have

lower volatility

than their

branched

counterparts.

Enhanced

permanence and

longevity of the

plasticized

material,

especially at

elevated

temperatures.

High-

Temperature

Performance

Excellent Excellent

Both offer good

high-temperature

resistance.

Maintains

flexibility and

mechanical

properties in

thermally

demanding

applications.

Migration

Resistance
High High -

Reduces the

leaching of

plasticizer into

surrounding

materials, crucial

for sensitive

applications like

medical devices

and food contact

materials.

Extraction

Resistance

Good resistance

to soapy water
- -

Maintains

plasticizer

content when in

contact with

aqueous

solutions.
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Cold

Temperature

Flexibility

Good
Superior to

TOTM

Linear

trimellitates offer

superior cold

temperature

flexibility

compared to

branched

trimellitates.

Improved

performance in

low-temperature

environments,

preventing

brittleness.

Electrical

Properties

Excellent

(Volume

Resistivity ≥

5x10¹¹ Ω·cm)

Excellent -

Suitable for wire

and cable

insulation due to

high electrical

resistance.

Plasticizing

Efficiency
Good Good -

Efficiently

imparts flexibility

to the polymer

matrix.

Qualitative comparisons are based on information from various sources. Quantitative data for

direct comparison is limited in publicly available literature.

Experimental Protocols
To ensure accurate and reproducible performance evaluation of trimellitate plasticizers,

standardized experimental protocols are essential. The following sections detail the

methodologies for key performance tests.

Volatility Determination (ASTM D1203)
This method determines the volatile loss from a plastic material under defined conditions of

time and temperature using activated carbon.

Procedure:

Specimen Preparation: Test specimens are typically 50 mm diameter disks with a thickness

of 0.25 mm.[4]
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Conditioning: Condition the specimens at 23°C and 50% relative humidity for at least 20

hours.[4]

Initial Weighing: Weigh the conditioned specimens individually.[4]

Exposure: Place the specimens in a container with activated carbon. For Method A, the

specimen is in direct contact with the carbon. For Method B, a wire cage is used to prevent

direct contact.[4]

Heating: Place the container in an oven at a specified temperature (e.g., 70°C) for a defined

period (e.g., 24 hours).[5]

Final Weighing: After cooling, remove the specimens and reweigh them.

Calculation: The percentage of weight loss is calculated, which represents the volatility of the

plasticizer.

Migration Resistance to Other Materials (ASTM D2199)
This accelerated test method measures the tendency of plasticizers to migrate from a vinyl

fabric to a lacquer coating.

Procedure:

Coating Preparation: Apply a uniform film of the lacquer to be tested on a glass panel and

allow it to dry.

Assembly: Place a small sample of the vinyl fabric containing the trimellitate plasticizer onto

the dried lacquer film.

Pressure Application: Apply a pressure of 0.5 psi (3.45 kPa) on the vinyl fabric.

Heating: Place the assembly in a forced-convection oven at an elevated temperature (e.g.,

50°C) for a specified duration (e.g., 72 hours).

Evaluation: After cooling, remove the vinyl fabric and visually inspect the lacquer surface for

any marring, softening, or tackiness, which indicates the degree of plasticizer migration.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://ccphohio.org/wp-content/uploads/sites/21/2018/04/septicinstallationmanual.pdf
https://ccphohio.org/wp-content/uploads/sites/21/2018/04/septicinstallationmanual.pdf
https://ccphohio.org/wp-content/uploads/sites/21/2018/04/septicinstallationmanual.pdf
https://www.researchgate.net/publication/246475256_Inhibiting_the_deterioration_of_plasticized_poly_vinyl_chloride-a_museum_perspective
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Extraction
This method evaluates the resistance of a plasticizer to being extracted by a liquid.

Procedure:

Sample Preparation: A sample of the plasticized polymer is accurately weighed.

Immersion: The sample is immersed in a specified solvent (e.g., soapy water, oil) in a sealed

container.

Agitation and Temperature Control: The container is agitated at a controlled temperature for

a specific duration.

Drying: The sample is removed from the solvent, wiped dry, and then dried in an oven to a

constant weight.

Final Weighing: The dried sample is reweighed.

Calculation: The weight loss of the sample, expressed as a percentage of the initial

plasticizer content, indicates the extraction resistance.

Thermal Stability (Thermogravimetric Analysis - TGA)
TGA is used to determine the thermal stability of the plasticizer by measuring its weight loss as

a function of increasing temperature in a controlled atmosphere.

Procedure:

Sample Preparation: A small, accurately weighed sample of the trimellitate plasticizer is

placed in a TGA sample pan.

Heating Program: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a

constant rate.

Weight Measurement: The TGA instrument continuously records the weight of the sample as

the temperature increases.
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Data Analysis: The resulting TGA curve (weight vs. temperature) is analyzed to determine

the onset temperature of decomposition and the temperature at which specific weight loss

percentages occur. A higher decomposition temperature indicates greater thermal stability.

Volume Resistivity
This test measures the electrical insulating properties of the plasticizer, which is critical for

applications in wire and cable insulation.

Procedure:

Sample Preparation: The liquid plasticizer is placed in a test cell with defined electrode

geometry.

Voltage Application: A DC voltage is applied across the electrodes.

Current Measurement: The resulting current flowing through the plasticizer is measured after

a specified time.

Calculation: The volume resistivity is calculated using the applied voltage, the measured

current, and the geometric constant of the test cell. A higher volume resistivity indicates

better electrical insulation properties.

Visualizing Key Concepts
To further elucidate the concepts discussed, the following diagrams illustrate the general

chemical structure of trimellitate plasticizers and a typical experimental workflow for

performance testing.
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General Chemical Structure of Trimellitate Plasticizers

Trimellitic Acid
(1,2,4-Benzenetricarboxylic Acid)

Esterification Trimellitate Ester
(Plasticizer)

Alcohol
(e.g., 2-Ethylhexanol, Isononanol)
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General chemical structure of trimellitate plasticizers.

Experimental Workflow for Plasticizer Performance Evaluation

Sample Preparation
(Plasticizer Compounding with Polymer)

Performance Testing

Volatility Test
(ASTM D1203)

Migration Test
(ASTM D2199) Solvent Extraction Test Thermal Stability Test

(TGA)
Electrical Properties Test

(Volume Resistivity)

Data Analysis and Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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